Cas no 59893-26-4 (5-chloro-2-(oxiran-2-ylmethoxy)benzaldehyde)

• Product Name: 5-chloro-2-(oxiran-2-ylmethoxy)benzaldehyde
• CAS No: 59893-26-4
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 1617366
• PubChem ID: 13011311
• Update Time: 2025-04-21

5-chloro-2-(oxiran-2-ylmethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(oxiran-2-ylmethoxy)benzaldehyde
• benzaldehyde, 5-chloro-2-(oxiranylmethoxy)-
• LogP
• 5-Chloro-2-(2-oxiranylmethoxy)benzaldehyde
• MYCJGUWVMZIHCT-UHFFFAOYSA-N
• SCHEMBL1042450
• DTXSID001269003
• 59893-26-4
• DB-306487

• Inchi： 1S/C10H9ClO3/c11-8-1-2-10(7(3-8)4-12)14-6-9-5-13-9/h1-4,9H,5-6H2
• InChI Key： MYCJGUWVMZIHCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)OCC1CO1

Computed Properties

• Exact Mass: 212.02407
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83